[2-[2-morpholin-4-yl-5-(trifluoromethyl)anilino]-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate

• IUPAC Name: [2-[2-morpholin-4-yl-5-(trifluoromethyl)anilino]-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate
• InChI: InChI=1S/C23H24F3N3O6S/c24-23(25,26)18-6-7-20(29-9-11-34-12-10-29)19(14-18)28-21(30)16-35-22(31)15-27-36(32,33)13-8-17-4-2-1-3-5-17/h1-8,13-14,27H,9-12,15-16H2,(H,28,30)/b13-8+
• InChI Key: FSUNIVJTKKWXAQ-MDWZMJQESA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)C(F)(F)F)NC(=O)COC(=O)CNS(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1COCCN1C2=C(C=C(C=C2)C(F)(F)F)NC(=O)COC(=O)CNS(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C23H24F3N3O6S
• Molecular Weight: 527.5 g/mol

Description

This compound is a synthetic chemical with a complex structure. It contains several functional groups, including a morpholine ring, a trifluoromethyl group, an aniline group, a sulfonylamino group, and a phenylethenyl group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several functional groups. The morpholine ring provides a cyclic structure, the trifluoromethyl group adds electronegativity, and the aniline group contributes to the aromaticity of the compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reactants used. The presence of various functional groups means that it could participate in a wide range of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a trifluoromethyl group could increase its electronegativity and polarity.

Scientific Research Applications

Anticancer Activity

• EN300-26601164 has demonstrated promising anticancer potential. Researchers have investigated its effects on tumor cell lines, revealing inhibition of cell proliferation and induction of apoptosis. .

Leucine-Rich Repeat Kinase 2 (LRRK2) Inhibition

• LRRK2, genetically linked to Parkinson’s disease (PD), is a kinase with increased activity in PD patients. EN300-26601164 acts as an LRRK2 inhibitor, making it relevant for PD treatment. .

Anti-Inflammatory Properties

• EN300-26601164 exhibits anti-inflammatory effects. It may suppress pro-inflammatory cytokines and reduce tissue damage. .

Cardiovascular Applications

• The compound’s sulfonylamino group suggests cardiovascular relevance. It could impact vascular tone, platelet aggregation, or endothelial function. .

Antiviral Activity

• Preliminary studies indicate that EN300-26601164 possesses antiviral properties. It may interfere with viral replication or entry mechanisms. .

Safety And Hazards

The safety and hazards associated with this compound would depend on factors such as its concentration, the route of exposure, and individual susceptibility. It’s important to handle it with appropriate safety measures.

Future Directions

The future directions for research on this compound could include exploring its potential applications in various fields, studying its reactivity under different conditions, and investigating its safety profile in more detail.